Cas no 1803899-78-6 (6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole)

• Product Name: 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole
• CAS No: 1803899-78-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4824180
• Update Time: 2025-11-07

6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4BrF3N2/c9-3-1-4(7(10)11)6-5(2-3)13-8(12)14-6/h1-2,7H,(H,13,14)
• InChI Key： FIMSIQPVXHDBDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C2=C(C=1)NC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole

6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole: A Comprehensive Overview

The compound 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole, identified by the CAS number 1803899-78-6, is a highly specialized heterocyclic aromatic compound. This molecule belongs to the benzimidazole family, which has garnered significant attention in various fields of chemistry and pharmacology due to its unique structural properties and potential applications. The presence of bromine, difluoromethyl, and fluoro substituents at specific positions on the benzimidazole ring imparts distinctive electronic and steric characteristics, making it a valuable compound for research and development.

Benzimidazoles are known for their versatility in chemical synthesis and their ability to act as scaffolds in drug design. The substitution pattern in 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole is particularly intriguing. The bromine atom at position 6 introduces electron-withdrawing effects, while the difluoromethyl group at position 4 enhances the molecule's stability and reactivity. Additionally, the fluoro substituent at position 2 contributes to the overall hydrophobicity of the compound, which is crucial for its potential use in pharmaceutical applications.

Recent studies have highlighted the importance of such substituted benzimidazoles in medicinal chemistry. For instance, researchers have explored their role as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. The unique combination of substituents in 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole makes it a promising candidate for further investigation in these areas.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

The chemical properties of 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole are also worth noting. Its high thermal stability makes it suitable for applications requiring prolonged exposure to elevated temperatures. Furthermore, its solubility profile has been optimized through careful substitution patterns, enhancing its bioavailability when used in drug delivery systems.

From an environmental perspective, understanding the fate and transport of such compounds is essential for ensuring sustainable practices. Studies have shown that 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. This information is invaluable for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, 6-Bromo-4-difluoromethyl-2-fluoro-1H-benzimidazole represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.